Cas no 2229280-59-3 (1-(2-Bromo-5-fluorophenyl)-3,3-difluorocyclobutan-1-amine)

• Product Name: 1-(2-Bromo-5-fluorophenyl)-3,3-difluorocyclobutan-1-amine
• CAS No: 2229280-59-3
• MF: C₁₀H₉BrF₃N
• MW: 280.084372282028
• CID: 6221192
• PubChem ID: 165794931
• Update Time: 2025-10-28

1-(2-Bromo-5-fluorophenyl)-3,3-difluorocyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-fluorophenyl)-3,3-difluorocyclobutan-1-amine
• EN300-1970116
• 2229280-59-3
• 1-(2-Bromo-5-fluorophenyl)-3,3-difluorocyclobutan-1-amine

• Inchi： 1S/C10H9BrF3N/c11-8-2-1-6(12)3-7(8)9(15)4-10(13,14)5-9/h1-3H,4-5,15H2
• InChI Key： YFCXLZYRTOXIQX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C1(CC(C1)(F)F)N)F

Computed Properties

• Exact Mass: 278.98705g/mol
• Monoisotopic Mass: 278.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-(2-Bromo-5-fluorophenyl)-3,3-difluorocyclobutan-1-amine

Comprehensive Overview of 1-(2-Bromo-5-fluorophenyl)-3,3-difluorocyclobutan-1-amine (CAS No. 2229280-59-3)

The compound 1-(2-Bromo-5-fluorophenyl)-3,3-difluorocyclobutan-1-amine (CAS No. 2229280-59-3) is a fluorinated cyclobutane derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclobutane core and bromo-fluorophenyl substitution, make it a valuable intermediate for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its role in modulating physicochemical properties such as lipophilicity, metabolic stability, and target binding affinity.

In recent years, the demand for fluorinated building blocks like 1-(2-Bromo-5-fluorophenyl)-3,3-difluorocyclobutan-1-amine has surged, driven by the growing emphasis on drug discovery and precision agriculture. Fluorination is a key strategy to enhance the bioavailability and efficacy of small molecules, addressing challenges in CNS drug development and crop protection. This compound’s bromine and fluorine substituents offer versatile sites for further functionalization, enabling the synthesis of diverse derivatives.

The synthesis of CAS No. 2229280-59-3 typically involves multi-step organic transformations, including cyclobutane ring formation and aromatic halogenation. Advanced techniques such as transition-metal catalysis and flow chemistry are often employed to improve yield and purity. Analytical characterization via NMR spectroscopy, mass spectrometry, and X-ray crystallography confirms its structural integrity, ensuring reproducibility for industrial applications.

From an SEO perspective, queries like "fluorinated cyclobutane applications", "bromo-fluorophenyl amine synthesis", and "CAS 2229280-59-3 suppliers" reflect user interest in this compound’s practical uses and commercial availability. Environmental and regulatory trends also highlight the need for green chemistry approaches in producing such intermediates, aligning with global sustainability goals.

In conclusion, 1-(2-Bromo-5-fluorophenyl)-3,3-difluorocyclobutan-1-amine represents a cutting-edge tool for researchers exploring structure-activity relationships (SAR) in medicinal and agrochemical fields. Its compatibility with high-throughput screening and combinatorial chemistry further underscores its relevance in modern scientific workflows.